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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d4

Cat. No.: B1357200

An In-depth Technical Guide to the Physical Characteristics of 1-(4-Chlorophenyl)ethanone-
da

This technical guide provides a comprehensive overview of the known physical characteristics
of 1-(4-Chlorophenyl)ethanone-d4, a deuterated isotopologue of 1-(4-
Chlorophenyl)ethanone. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical analysis who utilize isotopically
labeled compounds as internal standards or tracers in quantitative studies.

Chemical Identity and Structure

1-(4-Chlorophenyl)ethanone-d4 is a synthetic compound where four hydrogen atoms on the
methyl group of the parent molecule, 1-(4-Chlorophenyl)ethanone, have been replaced with
deuterium. This isotopic substitution is crucial for its application in mass spectrometry-based
and nuclear magnetic resonance-based analytical methods.

¢ Chemical Name: 1-(4-Chlorophenyl)ethanone-d4
e Synonyms: p-Chloroacetophenone-d4, 4'-Chloroacetophenone-d4

e CAS Number: 284474-50-6[1][2]

Physical and Chemical Properties
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The physical properties of 1-(4-Chlorophenyl)ethanone-d4 are summarized in the table

below. For comparative purposes, the properties of its non-deuterated analog are also

included. The primary difference lies in the molecular weight due to the presence of deuterium

atoms.

Property

1-(4-
Chlorophenyl)ethanone-d4

1-(4-
Chlorophenyl)ethanone
(Non-deuterated)

Molecular Formula

CsHsD4CIO[1]

CsH7CIO[3][41[5][6][71[8]

Molecular Weight 158.62 g/mol [1] 154.59 g/mol [9]
Not specified, likely a liquid or o o
Appearance ] ] Liguid, Colorless liquid[9]
low-melting solid
Melting Point 14-18 °C[10] 18-21 °C[3][6][9][11]
N ) 232-237.7 °C (at 760 mmHQ)
Boiling Point 232 °C (at 760 mmHg)[10]
[31[41[61[9][11]
_ ~1.192-1.2 g/cm?3 at 20 °C[3][4]
Density 1.192 g/mL at 25 °C[10]

(6111

Refractive Index

nD2° 1.5549[10]

nD2° 1.5550[9]

Solubility

Not specified, expected to be
similar to the non-deuterated

form

Insoluble in water; miscible
with alcohol and ether.[3][9]

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of 1-(4-

Chlorophenyl)ethanone-d4 are not explicitly available. However, standard laboratory

procedures for determining these properties are well-established.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to

liquid.
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Methodology:
o Asmall, powdered sample of the compound is packed into a capillary tube.

e The capillary tube is placed in a melting point apparatus, which contains a heating block and
a thermometer.

o The sample is heated slowly, and the temperature range over which the sample melts is
observed and recorded. The melting range is reported from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample is liquid.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology (Distillation Method):
» A small volume of the liquid is placed in a distillation flask.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
at the level of the side arm of the distillation flask.

e The liquid is heated, and the temperature is recorded when the liquid is boiling and its vapor
is condensing on the thermometer bulb, resulting in a stable temperature reading. This
temperature is the boiling point at the given atmospheric pressure.

Visualization of Key Properties

The following diagram illustrates the relationship between the core compound and its key
physical characteristics.
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1-(4-Chlorophenyl)ethanone-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357200#physical-characteristics-of-1-4-
chlorophenyl-ethanone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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